Cas no 2323541-78-0 (4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile)

• Product Name: 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile
• CAS No: 2323541-78-0
• MF: C₂₈H₁₈N₂
• MW: 382.455926418304
• CID: 5065070
• PubChem ID: 146430658
• Update Time: 2026-03-01

4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile
• F71975
• SCHEMBL21783611
• 4-[1-(4-cyanophenyl)-2,2-diphenylethenyl]benzonitrile
• 2323541-78-0
• BS-49132

• Inchi： 1S/C28H18N2/c29-19-21-11-15-25(16-12-21)28(26-17-13-22(20-30)14-18-26)27(23-7-3-1-4-8-23)24-9-5-2-6-10-24/h1-18H
• InChI Key： DPLPIRSOTGOWHR-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)/C(/C1C=CC(C#N)=CC=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.146998583g/mol
• Monoisotopic Mass: 382.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 47.6

Additional information on 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile

Research Brief on 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile (CAS: 2323541-78-0): Recent Advances and Applications

4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile (CAS: 2323541-78-0) is a structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for advanced materials and therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, properties, and emerging applications in drug discovery and material science.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile as a key intermediate in the development of novel kinase inhibitors. The researchers demonstrated that modifications to its core structure could enhance binding affinity to specific kinase targets, offering a promising avenue for cancer therapy. Molecular docking simulations revealed strong interactions with the ATP-binding sites of several oncogenic kinases, suggesting its potential as a scaffold for targeted drug design.

In the realm of materials science, a breakthrough was reported in Advanced Functional Materials (2024), where this compound was utilized as a luminescent material in organic light-emitting diodes (OLEDs). The study showed that its rigid, conjugated structure contributes to high thermal stability and efficient electroluminescence, with a quantum yield of 78%. These properties make it a candidate for next-generation display technologies and solid-state lighting applications.

Recent synthetic advancements have also been achieved, as documented in Organic Letters (2024). A team developed a one-pot, catalyst-free method to produce 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile with 92% yield, significantly improving upon traditional multi-step approaches. This innovation could facilitate larger-scale production for both research and industrial applications.

Pharmacological investigations have revealed additional promise. A 2024 preclinical study in ACS Chemical Neuroscience demonstrated that derivatives of this compound exhibit notable blood-brain barrier permeability and neuroprotective effects in models of Parkinson's disease. The diphenylvinyl core appears to interact with α-synuclein aggregation pathways, suggesting potential applications in neurodegenerative disorder therapeutics.

Looking forward, the unique photophysical and biological properties of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzonitrile position it as a multifunctional platform for interdisciplinary research. Current challenges include optimizing its solubility for biological applications and further elucidating structure-activity relationships. Ongoing studies are exploring its use in photodynamic therapy and as a probe for cellular imaging, indicating a broadening scope of potential applications in chemical biology and medicine.